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molecular formula C10H10BrF2NO B8540946 N-(5-bromo-2,4-difluorophenyl)-2-methylpropanamide CAS No. 762297-97-2

N-(5-bromo-2,4-difluorophenyl)-2-methylpropanamide

Cat. No. B8540946
CAS RN: 762297-97-2
M. Wt: 278.09 g/mol
InChI Key: ZXOIAPABULLMOI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07199135B2

Procedure details

Into a solution of 2.6 g (12.6 mmol) of 5-bromo-2,4-difluoroaniline and 2.1 mL (15.1 mmol) of triethylamine in 50 mL THF at 0° C. was slowly added 1.6 mL (15.1 mmol) of isobutyryl chloride. The reaction mixture was stirred at room temperature for 2 hours and concentrated in vacuo. The residue was dissolved in EtOAc and washed with H2O, saturated aqueous Na2CO3 and brine. The organic layer was dried over MgSO4 and concentrated in vacuo to give 3.3 g (11.8 mmol, 94%) of N-(5-bromo-2,4-difluorophenyl)-2-methylpropanamide: ESMS m/e: 278.1 (M+H)+.
Name
5-bromo-2,4-difluoroaniline
Quantity
2.6 g
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
2.1 mL
Type
reactant
Reaction Step Two
Name
isobutyryl chloride
Quantity
1.6 mL
Type
reactant
Reaction Step Three
Name
THF
Quantity
50 mL
Type
solvent
Reaction Step Four
Name
N-(5-bromo-2,4-difluorophenyl)-2-methylpropanamide
Yield
94%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[C:3]([F:10])=[CH:4][C:5]([F:9])=[C:6]([CH:8]=1)[NH2:7].C(N(CC)CC)C.[C:18](Cl)(=[O:22])[CH:19]([CH3:21])[CH3:20]>C1COCC1>[Br:1][C:2]1[C:3]([F:10])=[CH:4][C:5]([F:9])=[C:6]([NH:7][C:18](=[O:22])[CH:19]([CH3:21])[CH3:20])[CH:8]=1

Inputs

Step One
Name
5-bromo-2,4-difluoroaniline
Quantity
2.6 g
Type
reactant
Smiles
BrC=1C(=CC(=C(N)C1)F)F
Step Two
Name
triethylamine
Quantity
2.1 mL
Type
reactant
Smiles
C(C)N(CC)CC
Step Three
Name
isobutyryl chloride
Quantity
1.6 mL
Type
reactant
Smiles
C(C(C)C)(=O)Cl
Step Four
Name
THF
Quantity
50 mL
Type
solvent
Smiles
C1CCOC1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred at room temperature for 2 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
at 0° C.
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
DISSOLUTION
Type
DISSOLUTION
Details
The residue was dissolved in EtOAc
WASH
Type
WASH
Details
washed with H2O, saturated aqueous Na2CO3 and brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic layer was dried over MgSO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo

Outcomes

Product
Details
Reaction Time
 2 h
Name
N-(5-bromo-2,4-difluorophenyl)-2-methylpropanamide
Type
product
Smiles
BrC=1C(=CC(=C(C1)NC(C(C)C)=O)F)F
Measurements
Type Value Analysis
AMOUNT: AMOUNT 11.8 mmol
AMOUNT: MASS 3.3 g
YIELD: PERCENTYIELD 94%
YIELD: CALCULATEDPERCENTYIELD 93.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.